Boc-cys(Z-aminoethyl)-OH

Description

Boc-Cys(Z-Aminoethyl)-OH, also known as N-Alpha-T-Butoxycarbonyl, N-Epsilon-Carbobenzoxy-S-2-Aminoethyl-L-Cysteine, is a derivative of cysteine used in peptide synthesis. This compound is particularly useful for incorporating modified cysteine residues into peptides, which can be important for various biochemical and pharmaceutical applications.

Synthesis Overview

The synthesis of Boc-Cys(Z-Aminoethyl)-OH involves protecting both the amino group with a tert-butoxycarbonyl (Boc) group and the thiol group with a carbobenzoxy (Z) group. This dual protection allows for selective deprotection and modification during peptide synthesis.

Applications in Peptide Synthesis

Boc-Cys(Z-Aminoethyl)-OH is used in solid-phase peptide synthesis (SPPS) to introduce cysteine residues with additional functional groups. The Z group protects the thiol side chain, preventing unwanted reactions during synthesis. After peptide assembly, the Z group can be removed under mild conditions, allowing for further modification or cyclization reactions.

Comparison with Other Cysteine Derivatives

Compound	Molecular Formula	Molar Mass	CAS Number	Use in Peptide Synthesis
Boc-Cys(Acm)-OH	C11H20N2O5S	292.4 g/mol	19746-37-3	Forms disulfide bridges
Boc-Cys(Z-Aminoethyl)-OH	C18H26N2O6S	398.47 g/mol	85003-76-5	Introduces modified cysteine residues
Boc-S-Benzyl-L-Cysteine	C15H21NO4S	311.4 g/mol	5068-28-0	Protects thiol group with benzyl group

• CAS No.: 85003-76-5
• Product Name: Boc-cys(Z-aminoethyl)-OH
• Molecular Formula: C18H26N2O6S
• Molecular Weight: 398.5 g/mol
• IUPAC Name: (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-(phenylmethoxycarbonylamino)ethylsulfanyl]propanoic acid
• Standard InChI: InChI=1S/C18H26N2O6S/c1-18(2,3)26-17(24)20-14(15(21)22)12-27-10-9-19-16(23)25-11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,23)(H,20,24)(H,21,22)/t14-/m0/s1
• Standard InChIKey: WOISIWBKIILOSH-AWEZNQCLSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CSCCNC(=O)OCC1=CC=CC=C1)C(=O)O
• SMILES: CC(C)(C)OC(=O)NC(CSCCNC(=O)OCC1=CC=CC=C1)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NC(CSCCNC(=O)OCC1=CC=CC=C1)C(=O)O
• Synonyms: BOC-CYS(Z-AMINOETHYL)-OH;85003-76-5;AC1OLR9K;Boc-L-4-thialysine(Z)-OH;SCHEMBL1429551;WOISIWBKIILOSH-AWEZNQCLSA-N;ZINC4899646;6297AH;KM2276;N-t-Butoxycarbonyl-S-(2-carbobenzyloxyaminoethyl)-L-cysteine;N-(tert-Butoxycarbonyl)-S-[2-(benzyloxycarbonylamino)ethyl]-L-cysteine;(R)-3-(2-benzyloxycarbonylaminoethylsulfanyl)-2-tert-butoxycarbonylaminopropionicacid;(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-(phenylmethoxycarbonylamino)ethylsulfanyl]propanoicacid
• PubChem Compound: 7408384
• Last Modified: Aug 15 2023